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Abstract

Tridecyl neopentanoate (CAS No: 106436-39-9) is a branched-chain ester widely utilized in
the cosmetics and personal care industries as an emollient and skin-conditioning agent.[1][2]
Its efficacy and desirable sensory profile—a light, non-greasy feel with excellent spreadability—
are direct consequences of its unique molecular architecture.[3] This guide provides a detailed
examination of the molecular structure of tridecyl neopentanoate, followed by a
comprehensive conformational analysis. We will explore the interplay between its sterically
hindered neopentanoate head group and its flexible tridecyl tail, elucidating how these features
govern its physicochemical properties. This document is intended for researchers, formulation
scientists, and professionals in drug development who require a deep understanding of this
molecule's structure-function relationship.

Molecular Identity and Synthesis

Tridecyl neopentanoate is the ester formed from the reaction of neopentanoic acid (also
known as pivalic acid) and tridecyl alcohol.[1] Its fundamental properties are summarized in the
table below.
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Property Value Source(s)

tridecyl 2,2-
IUPAC Name _ [4]
dimethylpropanoate

Ceraphyl 55, Crodamol TDNP,
Synonyms _ [4][5]
Trivent NP-13

Molecular Formula C1sH3602 [41[6]

Molecular Weight 284.5 g/mol [4]

CAS Number 106436-39-9 [1]
CCCcCcccceececececoc(=0)c

SMILES [4][6]
(©)ec

The primary route for its industrial synthesis is the Fischer-Speier esterification, an acid-
catalyzed reaction between the carboxylic acid and the alcohol.[7][8] The process involves
protonation of the carbonyl oxygen of neopentanoic acid, which enhances the electrophilicity of
the carbonyl carbon for nucleophilic attack by tridecyl alcohol. Water is eliminated, and
subsequent deprotonation yields the final ester product.[8] The use of a bulky carboxylic acid
like neopentanoic acid can slow the reaction rate compared to unhindered acids, requiring
optimized conditions to drive the equilibrium toward the product.[3]

Elucidation of Molecular Structure

The structure of tridecyl heopentanoate is characterized by two distinct moieties: a sterically
demanding neopentanoate "head" and a long, flexible tridecyl "tail." This duality is central to its
physical properties.
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Initial Structure Generation

2D Structure of Tridecyl Neopentanoate

l

Generate Initial 3D Conformers

xplore vast conformational space of the tail

Conformational Search & Refinement

Molecular Mechanics (MM) Search
(e.g., GROMACS, AMBER)

Calculate accurate energies for low-energy conformers

Quantum Mechanics (QM) Refinement
(DFT Calculations)

elect starting conformer(s)

namic Behavior Simulation

Molecular Dynamics (MD) Simulation

Simulate behavior in a realistic environment (e.g., solvent)

Analyze Trajectories:
- RMSD
- Radius of Gyration
- Conformational Clustering

Property Prediction

Relate Conformations to
Physicochemical Properties
(e.g., Viscosity, Spreadability)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b010582?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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